Cas no 1797092-99-9 (7-(2-chlorophenyl)-4-[4-(trifluoromethyl)benzoyl]-1,4-thiazepane)

• Product Name: 7-(2-chlorophenyl)-4-[4-(trifluoromethyl)benzoyl]-1,4-thiazepane
• CAS No: 1797092-99-9
• MF: C₁₉H₁₇ClF₃NOS
• MW: 399.857593297958
• CID: 5370417
• Update Time: 2025-06-28

7-(2-chlorophenyl)-4-[4-(trifluoromethyl)benzoyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-[4-(trifluoromethyl)phenyl]methanone
• 7-(2-chlorophenyl)-4-[4-(trifluoromethyl)benzoyl]-1,4-thiazepane

• Inchi： 1S/C19H17ClF3NOS/c20-16-4-2-1-3-15(16)17-9-10-24(11-12-26-17)18(25)13-5-7-14(8-6-13)19(21,22)23/h1-8,17H,9-12H2
• InChI Key： RXDIJINAKLZBQH-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2Cl)SCC1)(C1=CC=C(C(F)(F)F)C=C1)=O

Additional information on 7-(2-chlorophenyl)-4-[4-(trifluoromethyl)benzoyl]-1,4-thiazepane

Introduction to Compound with CAS No. 1797092-99-9 and Product Name: 7-(2-chlorophenyl)-4-[4-(trifluoromethyl)benzoyl]-1,4-thiazepane

The compound with the CAS number 1797092-99-9 and the product name 7-(2-chlorophenyl)-4-[4-(trifluoromethyl)benzoyl]-1,4-thiazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of thiazepane derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. Thiazepane scaffolds are known for their structural versatility, allowing for the development of molecules with tailored pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of 7-(2-chlorophenyl)-4-[4-(trifluoromethyl)benzoyl]-1,4-thiazepane as a promising candidate for further exploration. The structural features of this compound, particularly the presence of a chlorophenyl moiety and a trifluoromethyl group, contribute to its unique chemical and biological profile. These substituents are strategically positioned to interact with biological targets in a manner that could modulate various disease pathways.

The chlorophenyl group is a well-documented pharmacophore in drug discovery, often found in compounds exhibiting central nervous system (CNS) activity. Its ability to engage with specific receptors or enzymes makes it valuable for developing treatments targeting neurological disorders. In contrast, the trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity. This combination of structural elements in 7-(2-chlorophenyl)-4-[4-(trifluoromethyl)benzoyl]-1,4-thiazepane suggests potential applications in areas where both CNS modulation and metabolic stability are critical.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The thiazepane core provides a robust framework that can be modified further to develop novel therapeutics. Researchers have been particularly interested in exploring its utility as a precursor for drugs targeting inflammation and pain management. The benzoyl substituent at the 4-position further enhances its potential by introducing additional interactions with biological targets.

In recent years, there has been a surge in interest regarding thiazepane derivatives due to their reported efficacy in preclinical models. Studies have demonstrated that compounds within this class can exhibit significant effects on enzymes and receptors involved in pain signaling, neurodegeneration, and other pathological processes. The specific arrangement of atoms in 7-(2-chlorophenyl)-4-[4-(trifluoromethyl)benzoyl]-1,4-thiazepane is thought to contribute to its observed bioactivity by optimizing interactions with these targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired thiazepane core. The introduction of the chlorophenyl and trifluoromethyl groups is particularly challenging but crucial for achieving the desired pharmacological properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 7-(2-chlorophenyl)-4-[4-(trifluoromethyl)benzoyl]-1,4-thiazepane with its intended biological targets. These studies have provided insights into how the compound interacts with receptors such as those for serotonin or other neurotransmitter systems. Such knowledge is essential for designing derivatives with improved potency and selectivity.

The pharmacokinetic profile of this compound is another area of active investigation. Researchers are evaluating its solubility, bioavailability, and metabolic stability to assess its suitability for clinical development. Preliminary data suggest that modifications to the thiazepane core can significantly influence these properties, making it possible to fine-tune the drug-like characteristics of future derivatives.

In conclusion, 7-(2-chlorophenyl)-4-[4-(trifluoromethyl)benzoyl]-1,4-thiazepane represents a promising lead compound with significant potential for therapeutic development. Its unique structural features and demonstrated bioactivity make it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new applications for thiazepane derivatives, compounds like this one are likely to play a crucial role in addressing unmet medical needs.